Cas no 1809476-55-8 (2-(2-{3-(benzenesulfonyl)methyl-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2-{3-(benzenesulfonyl)methyl-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1809476-55-8
• MF: C₁₉H₁₅N₃O₅S
• MW: 397.404503107071
• CID: 6606858
• PubChem ID: 91811105
• Update Time: 2025-10-28

2-(2-{3-(benzenesulfonyl)methyl-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-(benzenesulfonyl)methyl-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• AKOS025312881
• 1809476-55-8
• 2-(2-(3-((phenylsulfonyl)methyl)-1,2,4-oxadiazol-5-yl)ethyl)isoindoline-1,3-dione
• F2199-0395
• 2-[2-[3-(benzenesulfonylmethyl)-1,2,4-oxadiazol-5-yl]ethyl]isoindole-1,3-dione
• 2-(2-{3-[(benzenesulfonyl)methyl]-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C19H15N3O5S/c23-18-14-8-4-5-9-15(14)19(24)22(18)11-10-17-20-16(21-27-17)12-28(25,26)13-6-2-1-3-7-13/h1-9H,10-12H2
• InChI Key： FQVMRYKMBBRIOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1=NOC(CCN2C(C3C=CC=CC=3C2=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 397.07324176g/mol
• Monoisotopic Mass: 397.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2-{3-(benzenesulfonyl)methyl-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

2-(2-{3-(Benzenesulfonyl)methyl-1,2,4-Oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview

The compound CAS No. 1809476-55-8, also known as 2-(2-{3-(benzenesulfonyl)methyl-1,2,4-oxadiazol-5-yl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug design.

The structure of this compound is characterized by a complex arrangement of functional groups. The benzenesulfonyl group attached to the oxadiazole ring introduces strong electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. The oxadiazole moiety itself is a well-known heterocyclic structure that has been extensively studied for its role in enhancing the stability and bioavailability of drug molecules. Additionally, the presence of the isoindole ring system further contributes to the molecule's unique electronic properties and potential for interaction with biological targets.

Recent studies have highlighted the importance of such compounds in targeting specific cellular pathways. For instance, research published in 2023 has demonstrated that analogs of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. The ability of this compound to modulate these pathways makes it a promising candidate for further exploration in oncology drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques. The synthesis begins with the preparation of the oxadiazole core, followed by the introduction of the benzenesulfonyl group and subsequent coupling reactions to form the isoindole moiety. The entire process requires precise control over reaction conditions to ensure high yields and optimal purity levels.

The pharmacokinetic properties of this compound have also been a focus of recent investigations. Studies indicate that its bioavailability is influenced by its lipophilicity profile and metabolic stability. Researchers have found that slight modifications to the substituents on the oxadiazole ring can significantly alter these properties, providing a basis for further optimization in preclinical models.

Beyond its potential therapeutic applications, this compound also serves as a valuable tool in chemical biology research. Its structure provides a platform for studying molecular recognition and binding interactions at a fundamental level. By leveraging advanced techniques such as X-ray crystallography and computational modeling, scientists can gain deeper insights into how such molecules interact with their biological targets.

In conclusion, CAS No. 1809476-55-8 represents a cutting-edge molecule with multifaceted applications in both therapeutic development and chemical research. Its unique structural features and promising biological activities make it an area of continued interest for scientists across various disciplines. As ongoing studies unravel more about its potential, this compound stands at the forefront of innovation in modern drug discovery.